4-((1H-1,2,4-Triazol-1-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-(1,2,4-triazol-1-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C9H10N4O2S/c10-16(14,15)9-3-1-8(2-4-9)5-13-7-11-6-12-13/h1-4,6-7H,5H2,(H2,10,14,15)
• InChI Key: FWZBTYAIDBGHFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=NC=N2)S(=O)(=O)N
• Molecular Formula: C9H10N4O2S
• Molecular Weight: 238.27 g/mol

Description

The compound “4-((1H-1,2,4-Triazol-1-yl)methyl)benzonitrile” is an intermediate in the synthesis of Letrozole. It’s also related to a series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids.

Synthesis Analysis

A series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized, and their structures were established by NMR and MS analysis.

Molecular Structure Analysis

The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis.

Chemical Reactions Analysis

The IR absorption spectra of some related compounds were characterized by the presence of two signals for C=O groups at 1650–1712 cm−1. The 1H-NMR spectrum of compounds showed two singlet peaks at 8.12–8.33 and 7.77–7.91 ppm assigned to the 1,2,4-triazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of the related compounds were analyzed using various techniques such as NMR and MS analysis.

Mechanism of Action

Target of Action

The primary targets of 4-((1H-1,2,4-Triazol-1-yl)methyl)benzenesulfonamide are cancer cells, specifically MCF-7 and HCT-116 cancer cell lines . These cell lines are often used in research as models for breast cancer and colon cancer, respectively .

Mode of Action

The compound interacts with its targets by inhibiting their proliferation . It achieves this by inducing apoptosis, a process of programmed cell death . This leads to a reduction in the number of cancer cells, thereby inhibiting the growth of the cancer .

Biochemical Pathways

The induction of apoptosis suggests that it may involve pathways related to cell survival and death

Pharmacokinetics

The compound has been shown to exhibit potent inhibitory activities against cancer cells, suggesting that it has sufficient bioavailability to exert its effects

Result of Action

The result of the action of this compound is the inhibition of cancer cell proliferation and the induction of apoptosis . This leads to a decrease in the number of cancer cells and potentially to the reduction of tumor size .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the pH level can affect the protonation state of the sulfonamide group, which could potentially influence its interaction with its targets . .

Advantages and Limitations for Lab Experiments

4-((1H-1,2,4-Triazol-1-yl)methyl)benzenesulfonamide has several advantages for lab experiments, including its ease of synthesis, stability, and versatility. This compound can be synthesized through several methods, and the compound is stable under a range of conditions. This compound is also versatile, with potential applications in various fields. However, this compound also has some limitations, including its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for the study of 4-((1H-1,2,4-Triazol-1-yl)methyl)benzenesulfonamide. In medicinal chemistry, further studies are needed to investigate the potential of this compound as a drug candidate for the treatment of various diseases. In biochemistry, further studies are needed to explore the binding sites of various proteins using this compound as a probe. In materials science, further studies are needed to explore the potential of this compound as a building block for the synthesis of new functional materials. Overall, the study of this compound has the potential to lead to new insights and applications in various fields of research.

Scientific Research Applications

4-((1H-1,2,4-Triazol-1-yl)methyl)benzenesulfonamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, diabetes, and inflammation. In biochemistry, this compound has been used as a probe to study the binding sites of various proteins, including enzymes and receptors. In materials science, this compound has been used as a building block for the synthesis of various functional materials, including metal-organic frameworks and covalent organic frameworks.

Safety and Hazards

Some related compounds are harmful in contact with skin, if inhaled, or if swallowed. Protective measures such as wearing protective gloves, clothing, eye protection, and face protection are recommended.